Cas no 87014-30-0 (Benzene, 1-(2,2,2-trifluoroethoxy)-4-(trifluoromethyl)-)

Benzene, 1-(2,2,2-trifluoroethoxy)-4-(trifluoromethyl)- structure
87014-30-0 structure
Product Name:Benzene, 1-(2,2,2-trifluoroethoxy)-4-(trifluoromethyl)-
CAS No:87014-30-0
MF:C9H6F6O
MW:244.133763790131
CID:659808
PubChem ID:12030757
Update Time:2025-04-19

Benzene, 1-(2,2,2-trifluoroethoxy)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(2,2,2-trifluoroethoxy)-4-(trifluoromethyl)-
    • 1-(2,2,2-trifluoroethoxy)-4-(trifluoromethyl)benzene
    • IHUQDVSXANKPKI-UHFFFAOYSA-N
    • 87014-30-0
    • DTXSID90476114
    • Inchi: 1S/C9H6F6O/c10-8(11,12)5-16-7-3-1-6(2-4-7)9(13,14)15/h1-4H,5H2
    • InChI Key: IHUQDVSXANKPKI-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)OCC(F)(F)F)(F)F

Computed Properties

  • Exact Mass: 244.03228378g/mol
  • Monoisotopic Mass: 244.03228378g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 9.2Ų

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